Cas no 1521683-17-9 (2-methyl-2-(5-methylfuran-2-yl)propan-1-ol)

• Product Name: 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol
• CAS No: 1521683-17-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6288803
• PubChem ID: 83682024
• Update Time: 2025-06-07

2-methyl-2-(5-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol
• EN300-1819524
• 1521683-17-9

• Inchi： 1S/C9H14O2/c1-7-4-5-8(11-7)9(2,3)6-10/h4-5,10H,6H2,1-3H3
• InChI Key： YFKIVALLGGSCPM-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)(C)CO

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol

Introduction to 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol and its CAS No. 1521683-17-9

2-methyl-2-(5-methylfuran-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1521683-17-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of a propyl chain substituted with a furan ring, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The compound's structure consists of a central propan-1-ol backbone, which is further modified by the presence of a methyl group at the second carbon atom and an allyl-substituted furan ring at the same position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations. The presence of both methyl groups and the furan moiety suggests that this compound may exhibit interesting reactivity patterns, particularly in cross-coupling reactions and heterocyclic chemistry.

In recent years, there has been growing interest in the development of novel compounds with fused heterocyclic structures, as these systems often exhibit enhanced biological activity and improved pharmacokinetic profiles. The 5-methylfuran-2-yl substituent in 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol is particularly noteworthy, as furan derivatives have been extensively studied for their role in drug discovery. For instance, furan-based compounds have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The incorporation of this moiety into the propan-1-ol scaffold may open up new avenues for designing molecules with tailored biological activities.

One of the most compelling aspects of 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol is its potential utility as an intermediate in the synthesis of more complex pharmacophores. The compound's dual functionality—combining an alcohol group with an alkene-like character due to the presence of double bonds in the furan ring—makes it a versatile precursor for constructing intricate molecular architectures. This property is particularly valuable in medicinal chemistry, where multi-step synthetic routes are often required to achieve biologically active molecules.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions, including palladium-catalyzed Suzuki-Miyaura and Heck reactions, have been instrumental in constructing carbon-carbon bonds with high precision. The allyl-substituted furan ring in 2-methyl-2-(5-methylfuran-2-yl)propan-1-ol can be readily functionalized using these methods, allowing for the introduction of additional substituents or linking groups that may enhance biological activity.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like 2-methyl-2-(5-methylfuran-2-ylolean propanalcohol, which incorporate novel scaffolds or functional groups, often exhibit unique pharmacological profiles compared to their more conventional counterparts. This structural novelty can translate into improved efficacy, reduced side effects, or enhanced target specificity. As such, there is considerable motivation to explore the synthetic potential and biological relevance of molecules like 1521683-17-x CAS number 1521683-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x x x x x x x x x x x x x x x x 1521683 1521683 1521683 1521683 1521683 1521683 1521683 1521683 1521683 1521683 1521683 1521683 1521683 17 9, which represent cutting-edge developments in organic synthesis.

In conclusion,2-methyl-octanol CAS NO: 1521683179, stands out as a promising compound with significant implications for both academic research and industrial applications. Its unique structural features and potential reactivity make it an attractive candidate for further exploration in synthetic chemistry and drug development. As our understanding of molecular interactions continues to evolve,propanalcohol CAS NO: 1521683179, along with related compounds,tert-butyl alcohol CAS NO: 7572578, will undoubtedly play a crucial role in shaping the future of medicinal chemistry.